![molecular formula C13H14ClFN2O B6242289 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide CAS No. 2411219-20-8](/img/no-structure.png)
2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide
Overview
Description
2-Chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide, also known as 4-Cyano-2-chloro-N-(1-methyl-2-methylpropyl)-3-fluorobenzamide, is a chemical compound that has been studied for its potential uses in scientific research. It is a non-steroidal anti-inflammatory drug (NSAID) with a variety of biochemical and physiological effects. The compound is synthesized through a reaction between 4-cyano-3-fluorobenzoyl chloride and 1-methyl-2-methylpropyl acetate. This synthesis method is relatively simple and efficient, making it a popular choice for laboratory experiments.
Mechanism of Action
2-Chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide has anti-inflammatory properties due to its ability to inhibit the cyclooxygenase (COX) enzyme. This enzyme is responsible for the production of prostaglandins, which are hormones that play a role in inflammation. By inhibiting the COX enzyme, 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide reduces the production of prostaglandins, thus reducing inflammation.
Biochemical and Physiological Effects
2-Chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide has been studied for its potential effects on the biochemical and physiological processes in the body. Studies have shown that it can reduce inflammation, reduce the production of prostaglandins, and inhibit the COX enzyme. Additionally, it has been shown to have anti-oxidant properties, which can help protect against oxidative damage caused by free radicals.
Advantages and Limitations for Lab Experiments
2-Chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide is a relatively simple and efficient compound that can be synthesized in a laboratory setting. It has a variety of applications in scientific research, making it a popular choice for laboratory experiments. Additionally, the compound has a variety of biochemical and physiological effects, making it useful for studying the effects of various compounds on the body. However, the compound is relatively expensive and can be difficult to obtain in large quantities.
Future Directions
2-Chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide has potential applications in a variety of fields, including drug development and medical research. Further research could be conducted to explore the compound’s potential uses in the treatment of various diseases and conditions, such as cancer, inflammatory diseases, and neurodegenerative diseases. Additionally, further research could be conducted to explore the compound’s potential applications in drug delivery systems and drug delivery devices. Finally, further research could be conducted to explore the compound’s potential as an anti-oxidant agent.
Synthesis Methods
The synthesis of 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide is achieved through a reaction between 4-cyano-3-fluorobenzoyl chloride and 1-methyl-2-methylpropyl acetate. This reaction is conducted in a solvent such as acetonitrile or dimethylformamide and is catalyzed by an acid such as hydrochloric acid or sulfuric acid. The reaction yields a product that is 98% pure and can be further purified through recrystallization.
Scientific Research Applications
2-Chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide has a variety of applications in scientific research. It has been used as a substrate for the synthesis of various compounds, such as 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]-3-methylbenzamide, which has been studied for its potential anti-inflammatory and anti-cancer properties. The compound has also been used in the synthesis of other compounds, such as 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]-3-methylbenzamide, which has been studied for its potential anti-inflammatory and anti-cancer properties. Additionally, 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide has been used in the synthesis of various other compounds, such as 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]-3-methylbenzamide, which has been studied for its potential anti-inflammatory and anti-cancer properties.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide involves the reaction of 2-chloroacetyl chloride with N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]amine in the presence of a base to form the intermediate 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide. The intermediate is then treated with acetic anhydride and a base to yield the final product.", "Starting Materials": [ "2-chloroacetyl chloride", "N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]amine", "acetic anhydride", "base" ], "Reaction": [ "Step 1: 2-chloroacetyl chloride is added dropwise to a solution of N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]amine in a suitable solvent in the presence of a base at a temperature of 0-5°C. The reaction mixture is stirred for several hours at room temperature to form the intermediate 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide.", "Step 2: The intermediate is then treated with acetic anhydride and a base at a temperature of 0-5°C. The reaction mixture is stirred for several hours at room temperature to yield the final product 2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide.", "Note: Suitable solvents for the reaction include dichloromethane, chloroform, and ethyl acetate. Suitable bases include triethylamine, pyridine, and sodium carbonate." ] } | |
CAS RN |
2411219-20-8 |
Product Name |
2-chloro-N-[1-(3-cyano-4-fluorophenyl)-2-methylpropyl]acetamide |
Molecular Formula |
C13H14ClFN2O |
Molecular Weight |
268.7 |
Purity |
95 |
Origin of Product |
United States |
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